Cas no 94375-26-5 ([4-(4-bromophenyl)phenyl] benzoate)

• Product Name: [4-(4-bromophenyl)phenyl] benzoate
• CAS No: 94375-26-5
• MF: C₁₉H₁₃BrO₂
• MW: 353.209324598312
• CID: 1000871
• PubChem ID: 262318
• Update Time: 2025-04-20

[4-(4-bromophenyl)phenyl] benzoate Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromophenyl)phenyl] benzoate
• 4-benzoyloxy-4'-bromobiphenyl
• 4'-bromobiphenyl-4-yl benzoate
• Benzoesaeure-(4'-brom-biphenyl-4-ylester)
• benzoic acid-(4'-bromo-biphenyl-4-yl ester)
• 94375-26-5
• DTXSID40294305
• NSC-95773
• NSC95773

• Inchi： 1S/C19H13BrO2/c20-17-10-6-14(7-11-17)15-8-12-18(13-9-15)22-19(21)16-4-2-1-3-5-16/h1-13H
• InChI Key： RGPNGUWAEKRPGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 352.01000
• Monoisotopic Mass: 352.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 467.8°C at 760 mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.627
• PSA: 26.30000
• LogP: 5.33530